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Compound of Interest

Compound Name: Epigoitrin

Cat. No.: B1671491

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the proper handling, storage, and
experimental use of Epigoitrin (also known as (R)-Goitrin). Adherence to these protocols is

crucial for ensuring experimental reproducibility, maintaining the integrity of the compound, and
ensuring laboratory safety.

Chemical and Physical Properties

Epigoitrin is a naturally occurring alkaloid found in plants such as Isatis indigotica and has
demonstrated a range of biological activities, including antiviral, anticancer, and antithyroid
effects.[1][2] Its physical and chemical properties are summarized below.
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Property Value References

(5R)-5-ethenyl-2-
Formal Name o i [3]
oxazolidinethione

Synonyms (R)-Goitrin, Ba 51-090278 [3114]
CAS Number 1072-93-1 [3][5][6]
Molecular Formula CsH7NOS 315171
Molecular Weight 129.18 g/mol [1][5][6]
Appearance Solid, Powder [3114]
Purity >98% [3]
Melting Point 65 °C [4]
Amax 245 nm [3]

Safety, Handling, and Storage

While Epigoitrin is not classified as a hazardous substance, standard laboratory safety
protocols should be followed.[5][8]

Personal Protective Equipment (PPE) and Handling

» Handling: Avoid prolonged or repeated exposure. Avoid breathing dust and contact with
eyes, skin, and clothing.[4]

o PPE: Wear standard personal protective equipment, including a lab coat, safety glasses, and
chemical-resistant gloves.[4][8]

o Spills: In case of a spill, avoid dust formation. Collect the spilled material in a suitable, closed
container for disposal. Ventilate the area and wash the spill site after material pickup is
complete. Do not allow the substance to enter drains or soil.[4]

First Aid Measures
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[5]

Skin Contact: Immediately wash the affected area with plenty of water. Remove
contaminated clothing.[5]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, removing

contact lenses if present.[5]

Ingestion: If the person is conscious, wash out their mouth with water. Do not induce
vomiting and seek immediate medical attention.[5]
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Diagram 1: General Workflow for Safe Handling of Epigoitrin
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Diagram 1: General Workflow for Safe Handling of Epigoitrin

Storage and Stability

Proper storage is critical to maintain the stability and activity of Epigoitrin.
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Storage o Special
Form Stability . References
Temperature Instructions

Store in a cool,
Solid (Powder) -20°C > 4 years dry, well- [31[4]
ventilated area.

Aliquot to avoid
repeated freeze-

Stock Solution -80°C Up to 6 months thaw cycles. 9]
Protect from
light.

Aliquot to avoid
repeated freeze-

Stock Solution -20°C Up to 1 month thaw cycles. [9]
Protect from
light.

Solution Preparation and Solubility

The solubility of Epigoitrin can vary slightly between batches. It is recommended to test
solubility in a small amount of solvent before preparing bulk solutions.

Solubility Profile

Molar

Solvent Solubility (mg/mL) Concentration References
(mM)

DMSO 5 - 26 mg/mL 38.7 - 201.3 mM [1][3][6]

Water 20 mg/mL 154.8 mM [6]

Ethanol 3-5mg/mL 23.2 - 38.7 mM [3][6]

DMF 2 mg/mL 15.5 mM [3]

PBS (pH 7.2) Insoluble - [3]
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Note: Warming and sonication may be used to aid dissolution in DMSO.[9][10]

Protocol: Preparing a 10 mM Stock Solution in DMSO

e Calculate Mass: Determine the required mass of Epigoitrin using the formula: Mass (mg) =
10 mM * Volume (L) * 129.18 ( g/mol ) * 1000 (mg/g) For 1 mL (0.001 L), the required mass
is 1.29 mg.

o Weigh: Accurately weigh the calculated amount of solid Epigoitrin.
» Dissolve: Add the appropriate volume of fresh, anhydrous DMSO to the solid.
e Mix: Vortex or sonicate the solution until the Epigoitrin is completely dissolved.

o Store: Aliquot the stock solution into single-use vials and store at -80°C for long-term use or
-20°C for short-term use.[9]

Protocol: Preparing an Oral Suspension for In Vivo Use

For oral administration in animal models, a homogeneous suspension can be prepared.
e Vehicle: Prepare a solution of Carboxymethylcellulose sodium (CMC-Na).
e Suspension: Add 5 mg of Epigoitrin to 1 mL of the CMC-Na solution.

» Homogenize: Mix thoroughly to obtain a homogeneous suspension with a final concentration
of 5 mg/mL.[6]

Experimental Protocols

Epigoitrin has been extensively studied for its antiviral properties, particularly against the
influenza virus.[11][12][13]

Protocol: In Vitro Anti-Influenza (H1N1) Activity Assay

This protocol is designed to assess the ability of Epigoitrin to inhibit HLN1 viral replication in a
stress-induced cell model.[9][14]
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Cell Culture: Seed A549 human lung epithelial cells in a suitable plate format and grow to 50-
60% confluency.

Corticosterone Treatment: To mimic a stress response, treat the cells with corticosterone for
48 hours.

Epigoitrin Treatment: Pre-treat the cells with varying concentrations of Epigoitrin (e.g., 1-
100 uM) for 2 hours.

Viral Infection: Infect the cells with HLN1 virus at a predetermined multiplicity of infection
(MOI) for 1.5-2 hours.

Incubation: Remove the virus-containing medium, wash the cells, and add fresh medium
containing the respective concentrations of Epigoitrin. Incubate for 12-24 hours.

Analysis: Harvest cell lysates and supernatants for analysis.

o Viral Replication: Quantify the expression of a viral gene (e.g., Nucleoprotein - NP) using
gRT-PCR.[9]

o Infectious Virus Titer: Determine the amount of infectious virus in the supernatant using a
TCIDso assay.[14]
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Diagram 2: Workflow for In Vitro Anti-Influenza Assay
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Diagram 2: Workflow for In Vitro Anti-Influenza Assay
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Protocol: In Vivo Antiviral Efficacy in a Mouse Model

This protocol evaluates the in vivo efficacy of Epigoitrin in a restraint stress-induced H1IN1
infection model.[9][14]

e Animal Model: Use a suitable mouse strain (e.g., BALB/c).
» Stress Induction: Subject mice to a restraint stress protocol for a specified period.

e Drug Administration: Administer Epigoitrin orally (e.g., 88-176 mg/kg/day) for 7 consecutive
days prior to and after infection.[9]

» Viral Challenge: Intranasally infect the mice with a lethal or sub-lethal dose of H1N1 virus.

e Monitoring: Monitor the mice daily for morbidity (weight loss, clinical symptoms) and mortality
for up to 21 days.[14]

e Endpoint Analysis (Day 5 post-infection):

o Lung Viral Titer: Euthanize a subset of mice and homogenize lung tissue to determine viral
titers via TCIDso assay.[14]

o Histopathology: Fix lung tissues in formalin, embed in paraffin, and stain with H&E to
assess lung injury and inflammation.[14]

o Cytokine Analysis: Collect bronchoalveolar lavage fluid (BALF) to measure levels of
inflammatory cytokines (e.g., TNF-a, IL-13) by ELISA.[15]

Mechanism of Antiviral Action

Studies have shown that Epigoitrin enhances the host's innate immune response to influenza
virus infection through the mitochondrial antiviral signaling (MAVS) pathway.[11][12] Under
stress conditions, the expression of Mitofusin-2 (MFNZ2) is often elevated, which suppresses
MAVS activity. Epigoitrin treatment reduces the expression of MFN2, thereby liberating MAVS
to signal downstream. This leads to increased production of Type | interferons (IFN-3) and
interferon-inducible transmembrane protein 3 (IFITM3), crucial antiviral effectors that inhibit
viral replication.[11][15]
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Diagram 3: Antiviral Signaling Pathway of Epigoitrin
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Diagram 3: Antiviral Signaling Pathway of Epigoitrin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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